1-(5-Acetyl-3-aminopyridin-2-YL)ethanone

• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol
• IUPAC Name: 1-(6-acetyl-5-aminopyridin-3-yl)ethanone
• InChI: InChI=1S/C9H10N2O2/c1-5(12)7-3-8(10)9(6(2)13)11-4-7/h3-4H,10H2,1-2H3
• InChI Key: WFDOHQZGIVZIQC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(N=C1)C(=O)C)N

Description

1-(5-Acetyl-3-aminopyridin-2-YL)ethanone is a pyridine derivative featuring an acetyl group at position 5 and an amino group at position 3 of the pyridine ring. This compound is of interest in medicinal chemistry due to the pyridine scaffold's prevalence in drug design and the functional versatility of acetyl and amino groups .

Preparation Methods

Synthetic Routes and Reaction Conditions

1-(5-Acetyl-3-aminopyridin-2-YL)ethanone can be synthesized through several synthetic routes. One common method involves the reaction of 2-acetylpyridine with ammonia or an amine under controlled conditions. The reaction typically takes place in the presence of a catalyst and requires specific temperature and pressure conditions to achieve high yields .

Industrial Production Methods

In industrial settings, the production of 1-(5-Acetyl-3-aminopyridin-2-YL)ethanone often involves large-scale batch or continuous processes. These methods utilize optimized reaction conditions, such as precise temperature control, efficient mixing, and the use of high-purity starting materials, to ensure consistent product quality and yield .

Chemical Reactions Analysis

Types of Reactions

1-(5-Acetyl-3-aminopyridin-2-YL)ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as amines or alcohols.

Substitution: The acetyl and aminopyridine groups can participate in substitution reactions, leading to the formation of new compounds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.

Substitution: Substitution reactions may involve reagents like halogens, acids, or bases under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides or ketones, while reduction can produce amines or alcohols .

Scientific Research Applications

1-(5-Acetyl-3-aminopyridin-2-YL)ethanone has a wide range of scientific research applications, including:

Chemistry: It serves as an intermediate in the synthesis of various organic compounds and pharmaceuticals.

Biology: The compound is used in biochemical studies to investigate enzyme interactions and metabolic pathways.

Industry: The compound is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(5-Acetyl-3-aminopyridin-2-YL)ethanone involves its interaction with specific molecular targets and pathways. The acetyl and aminopyridine groups play crucial roles in binding to enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition or activation of specific pathways .

Comparison with Similar Compounds

Pyridine-Based Ethanones with Varied Substituents

Pyridine derivatives with ethanone moieties exhibit diverse biological and physicochemical properties depending on substituent positions and types.

Compound Name	Substituents	Molecular Weight	Key Properties/Activities	Source
1-(5-Acetyl-3-aminopyridin-2-YL)ethanone	5-acetyl, 3-amino	178.18 (calc.)	Potential enzyme inhibition (hypothesized)	N/A
5-Acetyl-2-methylpyridine	5-acetyl, 2-methyl	149.19	Aryl alkyl ketone; used in synthesis
1-(3-Hydroxypyridin-2-yl)ethanone	3-hydroxy, 2-acetyl	151.15	Chelating agent; antioxidant potential
1-(5-Bromo-2-chloropyridin-3-yl)ethanone	5-bromo, 2-chloro, 3-acetyl	234.48	Halogenated intermediate for coupling
UDO (Pyridine derivative)	4-(trifluoromethyl)phenyl, piperazinyl	469.87	CYP51 inhibitor (anti-T. cruzi)

Key Observations :

• Electron-Donating vs. Withdrawing Groups: The amino group in 1-(5-Acetyl-3-aminopyridin-2-YL)ethanone may enhance solubility and hydrogen-bonding capacity compared to halogenated analogs like 1-(5-Bromo-2-chloropyridin-3-yl)ethanone .
• Biological Activity: Trifluoromethyl and piperazinyl groups in UDO confer strong enzyme inhibition, suggesting that combining acetyl/amino groups with bulky substituents could optimize target binding .

Heterocyclic Ethanones with Non-Pyridine Cores

Compounds with ethanone groups attached to other heterocycles highlight the role of the aromatic system in activity.

Compound Name	Core Structure	Key Features	Biological Activity	Source
1-(1H-Pyrrol-2-yl)-ethanone	Pyrrole	Volatile, small heterocycle	Aroma contributor in plants
Indolyl-3-ethanone-α-thioethers	Indole	Nitro/thioether substituents	Antimalarial (pIC50 up to 8.21)
Isoquinoline alkaloids (e.g., 1)	Isoquinoline	Prenyl/methoxy groups	Antiviral (anti-TMV activity)

Key Observations :

• Aromatic System Impact: Pyridine-based ethanones (e.g., the target compound) may offer better metabolic stability than pyrrole derivatives due to reduced electrophilicity .
• Substituent Synergy: Nitro groups in indolyl-3-ethanone-α-thioethers enhance antimalarial activity, suggesting that introducing nitro or sulfonyl groups to the pyridine scaffold could improve efficacy .

Substituent Position and Bioactivity

The position of functional groups significantly affects activity, as seen in phenolic and flavonoid derivatives:

• Hydroxyl vs. Acetyl: 1-(2,5-Dihydroxy-4-methoxyphenyl)ethanone (IC50 = 8.2 µM for α-glucosidase inhibition) outperforms acetylated analogs, indicating that hydroxylation enhances enzyme binding .